5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-nitrophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H10N4O2S/c19-18(20)12-8-6-10(7-9-12)13-15-16-14(21)17(13)11-4-2-1-3-5-11/h1-9H,(H,16,21)
• InChI Key: VOABNYQQUDETHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H10N4O2S
• DSSTOX Substance ID: DTXSID501168856
• Molecular Weight: 298.32 g/mol
• CAS RN: 93378-57-5

Description

Compounds like “5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” belong to a class of organic compounds known as triazoles. Triazoles are heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. They are often used in medicinal chemistry due to their various biological activities.

Synthesis Analysis

The synthesis of similar triazole compounds often involves the reaction of an azide with an alkyne in a process known as a click reaction. The exact synthesis process for “5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of a compound like “5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” can be determined using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving triazole compounds can be complex and varied, depending on the specific substituents present on the triazole ring. For example, some triazoles can undergo reactions with acids or bases, redox reactions, or various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” would depend on its specific structure. These properties could include its melting point, boiling point, solubility in various solvents, and its stability under various conditions.

Scientific Research Applications

Optical Gas Sensing

. These sensors operate based on the absorption spectrum of related compounds immobilized in a membrane and deposited onto an optical waveguide glass slide. Such sensors are crucial for monitoring toxic gases emitted from industrial processes, ensuring health and safety.

Photodynamic Antimicrobial Activity

. It has shown potent activity against bacteria such as Pseudomonas aeruginosa under visible light irradiation, which is valuable for developing new antimicrobial treatments and sterilization methods.

Biochemical Studies

The related family of compounds to which “5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” belongs can be used in biochemical studies to understand cellular processes. .

Mechanism of Action

The mechanism of action of a triazole compound in a biological system would depend on its specific structure and the target it interacts with. Some triazole compounds are known to have antimicrobial, anticancer, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with a compound like “5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” would depend on its specific structure and properties. Some nitrophenyl compounds are known to be toxic and can cause skin and eye irritation.

Future Directions

The future research directions for a compound like “5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” could involve further exploration of its potential biological activities, the development of new synthesis methods, or the study of its interactions with various biological targets.